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Introduction
Progranulin (PGRN) is a secreted glycoprotein with critical roles in neuronal survival, lysosomal

function, and inflammation. Mutations in the GRN gene leading to progranulin

haploinsufficiency are a major cause of frontotemporal lobar degeneration (FTLD). Sortilin

(SORT1) has been identified as a key cell surface receptor that binds to PGRN and mediates

its endocytosis and subsequent lysosomal degradation.[1][2][3][4] The interaction between

SORT1 and the C-terminus of PGRN is therefore a critical control point for regulating

extracellular PGRN levels.[1][3] Targeting this interaction to increase extracellular PGRN is a

promising therapeutic strategy for FTD and other neurodegenerative diseases.[1][5][6][7][8]

This document provides a detailed protocol for a Meso Scale Discovery (MSD) based assay to

quantitatively measure the interaction between SORT1 and PGRN. The MSD platform offers

high sensitivity, a wide dynamic range, and a streamlined workflow, making it well-suited for

studying protein-protein interactions and for screening potential inhibitors.[9][10][11] This assay

can be adapted for various research applications, including the characterization of binding
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kinetics and the high-throughput screening of small molecules or biologics that disrupt the

SORT1-PGRN interaction.[1]

Principle of the Assay
This solid-phase, electrochemiluminescence-based immunoassay quantifies the binding of

PGRN to immobilized SORT1. The assay is configured in a sandwich-style format on a 96-well

MSD plate. A specific antibody is coated on the carbon electrode surface of the MSD plate to

capture tagged SORT1 protein. Subsequently, a solution containing PGRN is added. The

amount of bound PGRN is then detected using a SULFO-TAG™ labeled anti-PGRN antibody.

The application of an electrical current to the plate electrodes initiates an

electrochemiluminescent reaction, and the intensity of the emitted light is proportional to the

amount of PGRN bound to SORT1.
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Caption: SORT1-PGRN signaling pathway and point of inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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